Cas no 172834-23-0 (N-Boc-N-cyclopentyl-amino-acetic Acid)

• Product Name: N-Boc-N-cyclopentyl-amino-acetic Acid
• CAS No: 172834-23-0
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 137211
• PubChem ID: 10586315
• Update Time: 2025-06-07

N-Boc-N-cyclopentyl-amino-acetic Acid Chemical and Physical Properties

Names and Identifiers

• Glycine,N-cyclopentyl-N-[(1,1-dimethylethoxy)carbonyl]-
• 2-[cyclopentyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetic acid
• N-BOC-N-cyclopentylaminoacetic Acid
• N-BOC-N-CYCLOPENTYL-AMINO-ACETIC ACID
• N-Boc-N-cyclopentylglycine
• AM83668
• F80158
• SCHEMBL992260
• AKOS010043893
• EN300-49677
• FS-5735
• 172834-23-0
• MFCD08689647
• CS-0434039
• 2-((tert-Butoxycarbonyl)(cyclopentyl)amino)acetic acid
• 2-{[(tert-butoxy)carbonyl](cyclopentyl)amino}acetic acid
• 2-((tert-Butoxycarbonyl)(cyclopentyl)amino)aceticacid
• DTXSID40442147
• N-(tert-butoxycarbonyl)-N-cyclopentylglycine
• [(TERT-BUTOXYCARBONYL)(CYCLOPENTYL)AMINO]ACETIC ACID
• 2-(Tert-butoxycarbonyl(cyclopentyl)amino)acetic acid
• N-boc-N-cyclopentyl-amino-aceticacid
• DB-214231
• N-Boc-N-cyclopentyl-amino-acetic Acid

• MDL： MFCD08689647
• Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(16)13(8-10(14)15)9-6-4-5-7-9/h9H,4-8H2,1-3H3,(H,14,15)
• InChI Key： LMAPTDDADPIENX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CC(=O)O)C1CCCC1)=O

Computed Properties

• Exact Mass: 243.14700
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.84000
• LogP: 2.25070

Additional information on N-Boc-N-cyclopentyl-amino-acetic Acid

N-Boc-N-Cyclopentyl-Amino-Acetic Acid: A Comprehensive Overview

The compound N-Boc-N-cyclopentyl-amino-acetic acid, identified by the CAS number 172834-23-0, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which combines a cyclopentyl group with a Boc (tert-butoxycarbonyl) protecting group, making it a versatile building block in various synthetic applications. The molecule's structure allows for a wide range of functionalizations, making it a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and development.

Recent advancements in chemical synthesis have highlighted the importance of N-Boc-N-cyclopentyl-amino-acetic acid as a key intermediate in the construction of bioactive compounds. Researchers have utilized this compound to develop novel peptide analogs and small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its potential in the design of inhibitors for kinases and proteases, which are critical enzymes in cancer and inflammatory diseases. The cyclopentyl group contributes to the molecule's stability and bioavailability, while the Boc group provides an efficient means of controlling reactivity during synthesis.

The synthesis of N-Boc-N-cyclopentyl-amino-acetic acid typically involves multi-step processes that emphasize stereocontrol and functional group compatibility. One common approach involves the alkylation of amino acids with cyclopentyl halides, followed by Boc protection using standard carbonylation techniques. This method ensures high yields and excellent purity, which are essential for downstream applications in medicinal chemistry. Additionally, advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, further expanding the utility of this compound.

In terms of applications, N-Boc-N-cyclopentyl-amino-acetic acid has found significant use in peptide chemistry. Its ability to act as a chiral auxiliary has facilitated the construction of complex peptide frameworks with defined stereochemistry. Moreover, its role as a building block in solid-phase synthesis has streamlined the production of peptide libraries for high-throughput screening. Recent studies have also explored its use in click chemistry reactions, where it serves as a scaffold for constructing macrocyclic compounds with potential therapeutic applications.

The pharmacological profile of N-Boc-N-cyclopentyl-amino-acetic acid derivatives has been extensively studied, revealing promising activities in preclinical models. For example, certain analogs have demonstrated potent inhibitory effects on matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and fibrosis. Additionally, these compounds have shown potential as modulators of G-protein coupled receptors (GPCRs), offering new avenues for treating cardiovascular and central nervous system disorders.

From an environmental perspective, researchers have investigated the biodegradability and eco-toxicity of N-Boc-N-cyclopentyl-amino-acetic acid. Studies indicate that under aerobic conditions, the compound undergoes rapid mineralization, suggesting minimal environmental impact when used responsibly. This aligns with growing industry trends toward sustainable chemistry practices.

In conclusion, N-Boc-N-cyclopentyl-amino-acetic acid stands out as a pivotal molecule in contemporary organic synthesis and drug discovery. Its structural versatility, combined with advancements in synthetic methodologies and pharmacological insights, positions it as a cornerstone for developing innovative therapeutic agents. As research continues to uncover new applications and optimize its properties, this compound will undoubtedly remain at the forefront of chemical innovation.